2,2'-{[(4-methylphenyl)sulfonyl]imino}bis(N-benzylacetamide)

• IUPAC Name: N-benzyl-2-[[2-(benzylamino)-2-oxoethyl]-(4-methylphenyl)sulfonylamino]acetamide
• InChI: InChI=1S/C25H27N3O4S/c1-20-12-14-23(15-13-20)33(31,32)28(18-24(29)26-16-21-8-4-2-5-9-21)19-25(30)27-17-22-10-6-3-7-11-22/h2-15H,16-19H2,1H3,(H,26,29)(H,27,30)
• InChI Key: MAJVDKXZMVLTAZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)NCC2=CC=CC=C2)CC(=O)NCC3=CC=CC=C3
• Molecular Formula: C25H27N3O4S
• Molecular Weight: 465.6 g/mol

Description

2,2'-{[(4-methylphenyl)sulfonyl]imino}bis(N-benzylacetamide), also known as MBSA, is a compound that has been extensively studied for its potential applications in scientific research. MBSA belongs to the class of sulfonamides, which are known for their wide range of pharmacological activities.

Mechanism of Action

The exact mechanism of action of 2,2'-{[(4-methylphenyl)sulfonyl]imino}bis(N-benzylacetamide) is not fully understood. However, it is believed that 2,2'-{[(4-methylphenyl)sulfonyl]imino}bis(N-benzylacetamide) exerts its pharmacological effects by inhibiting the activity of carbonic anhydrase (CA) enzymes. CA enzymes are involved in various physiological processes, including acid-base balance, respiration, and ion transport. Inhibition of CA enzymes by 2,2'-{[(4-methylphenyl)sulfonyl]imino}bis(N-benzylacetamide) leads to a disruption of these processes, which ultimately results in the pharmacological effects of 2,2'-{[(4-methylphenyl)sulfonyl]imino}bis(N-benzylacetamide).
Biochemical and Physiological Effects:
2,2'-{[(4-methylphenyl)sulfonyl]imino}bis(N-benzylacetamide) has been shown to exhibit a wide range of biochemical and physiological effects. In addition to its anticancer and neuroprotective activities, 2,2'-{[(4-methylphenyl)sulfonyl]imino}bis(N-benzylacetamide) has been shown to exhibit anti-inflammatory, analgesic, and antipyretic activities. 2,2'-{[(4-methylphenyl)sulfonyl]imino}bis(N-benzylacetamide) has also been shown to modulate the immune system by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2,2'-{[(4-methylphenyl)sulfonyl]imino}bis(N-benzylacetamide) in lab experiments is its potent pharmacological activity. 2,2'-{[(4-methylphenyl)sulfonyl]imino}bis(N-benzylacetamide) has been shown to exhibit activity at low concentrations, making it an attractive compound for use in various assays. However, one of the major limitations of using 2,2'-{[(4-methylphenyl)sulfonyl]imino}bis(N-benzylacetamide) in lab experiments is its relatively low solubility in water. This can make it difficult to prepare solutions of 2,2'-{[(4-methylphenyl)sulfonyl]imino}bis(N-benzylacetamide) for use in experiments.

Future Directions

There are several future directions for research on 2,2'-{[(4-methylphenyl)sulfonyl]imino}bis(N-benzylacetamide). One area of research is to further elucidate the mechanism of action of 2,2'-{[(4-methylphenyl)sulfonyl]imino}bis(N-benzylacetamide). Understanding the molecular targets of 2,2'-{[(4-methylphenyl)sulfonyl]imino}bis(N-benzylacetamide) could lead to the development of more potent and selective analogs of 2,2'-{[(4-methylphenyl)sulfonyl]imino}bis(N-benzylacetamide).
Another area of research is to explore the potential applications of 2,2'-{[(4-methylphenyl)sulfonyl]imino}bis(N-benzylacetamide) in other disease areas. For example, 2,2'-{[(4-methylphenyl)sulfonyl]imino}bis(N-benzylacetamide) has been shown to exhibit potential activity against parasitic infections, such as malaria. Further research in this area could lead to the development of new treatments for parasitic diseases.
Conclusion:
In conclusion, 2,2'-{[(4-methylphenyl)sulfonyl]imino}bis(N-benzylacetamide) is a compound that has shown promise for its potential applications in scientific research. 2,2'-{[(4-methylphenyl)sulfonyl]imino}bis(N-benzylacetamide) exhibits potent pharmacological activity against various disease targets, including cancer and neurodegenerative diseases. While there are some limitations to using 2,2'-{[(4-methylphenyl)sulfonyl]imino}bis(N-benzylacetamide) in lab experiments, the potential applications of this compound make it an attractive target for further research.

Scientific Research Applications

2,2'-{[(4-methylphenyl)sulfonyl]imino}bis(N-benzylacetamide) has been extensively studied for its potential applications in scientific research. One of the major applications of 2,2'-{[(4-methylphenyl)sulfonyl]imino}bis(N-benzylacetamide) is in the field of cancer research. 2,2'-{[(4-methylphenyl)sulfonyl]imino}bis(N-benzylacetamide) has been shown to exhibit potent anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. In addition, 2,2'-{[(4-methylphenyl)sulfonyl]imino}bis(N-benzylacetamide) has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest.
Another area of research where 2,2'-{[(4-methylphenyl)sulfonyl]imino}bis(N-benzylacetamide) has shown promise is in the field of neurodegenerative diseases. 2,2'-{[(4-methylphenyl)sulfonyl]imino}bis(N-benzylacetamide) has been shown to exhibit neuroprotective activity against oxidative stress-induced neurotoxicity. In addition, 2,2'-{[(4-methylphenyl)sulfonyl]imino}bis(N-benzylacetamide) has been shown to improve cognitive function in animal models of Alzheimer's disease.